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Introduction
Flufenoximacil, developed and patented by Qingdao KingAgroot CropScience Co., Ltd., is a

next-generation, non-selective, contact herbicide.[1] It represents a significant advancement in

the agrochemical industry, being the first new non-selective herbicide compound introduced in

nearly 40 years.[2] Marketed under the trade name Kuairufeng, Flufenoximacil provides a

novel solution for managing a broad spectrum of weeds, including those resistant to

mainstream herbicides like glyphosate and glufosinate.[1][3] Its development underscores

KingAgroot's commitment to innovative research and development in crop protection.[4] This

technical guide details the discovery, mechanism of action, biological efficacy, and chemical

properties of Flufenoximacil.

Discovery and Development Pathway
The journey of Flufenoximacil from laboratory concept to commercial product follows a

rigorous, multi-stage process typical of modern agrochemical development. KingAgroot's

strategic R&D pipeline has successfully brought several patented compounds to market, with

Flufenoximacil being a key component of its second wave of innovations launched since

2024. The International Organization for Standardization (ISO) provisionally approved the

common name "Flufenoximacil" in June 2022.[4][5] Following this, it gained registration in

Cambodia and was officially approved for registration in China in September 2024, leading to a
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highly successful market launch the same year.[2][6][7][8][9] KingAgroot has also partnered

with Nufarm to develop and register the molecule for the Australian market, with trials

underway.[7][8][9][10]
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Caption: Generalized workflow for herbicide discovery and development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b13867611?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13867611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties and Synthesis
Flufenoximacil belongs to the phenyluracil chemical class of herbicides.[4][11] Its chemical

structure is complex, featuring multiple stereocenters, which contributes to its high efficacy.[11]

Table 1: Chemical Identification of Flufenoximacil

Property Identifier

Common Name Flufenoximacil

Development Code QYNS101

CAS Registry No. 2759011-88-4[11][12][13]

IUPAC Name

methyl (2R)-2-{[(E)-({2-chloro-4-fluoro-5-[3-

methyl-2,6-dioxo-4-(trifluoromethyl)-3,6-

dihydropyrimidin-1(2H)-

yl]phenyl}methylidene)amino]oxy}propanoate[11

][13]

Chemical Formula C₁₇H₁₄ClF₄N₃O₅[11][12][13]

Molecular Mass 451.76

Herbicide Class N-phenylimide; Phenyluracil[11][12]

The synthesis of Flufenoximacil is a multi-step process that involves the creation of key

bicyclic intermediates, followed by coupling reactions to assemble the final molecular structure.

[3] The final stages involve rigorous purification and formulation into a stable, usable product

for agricultural application.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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